3-Chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride
Cat. No. B2699696
CAS RN:
2247107-66-8
M. Wt: 271.11
InChI Key: HFRASKSMWDHJER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
“3-Chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride” is a chemical compound with the CAS Number: 2247107-66-8 . It has a molecular weight of 271.12 .
Molecular Structure Analysis
The molecular formula of “3-Chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride” is C8H8Cl2O4S . The average mass is 271.118 Da and the Monoisotopic mass is 269.952026 Da .Scientific Research Applications
Synthesis and Characterization
- 3-Chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride is used in the synthesis of various chemical compounds. For instance, it plays a role in the ethoxylation of p-chloronitrobenzene, as demonstrated by Wang and Rajendran (2007), who studied the kinetics of this reaction under ultrasound irradiation conditions (Wang & Rajendran, 2007).
- Bo (2007) described the preparation of dye intermediates containing sulfonyl chloride, highlighting the importance of compounds like 3-chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride in the dye industry (Bo, 2007).
Role in Advanced Oxidation Processes
- Yuan et al. (2011) explored the effect of chloride ion, including compounds like 3-chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride, on the degradation of azo dyes in advanced oxidation processes. This research is crucial for understanding the detoxification of wastewater containing azo dyes (Yuan et al., 2011).
Analytical Chemistry Applications
- In the field of analytical chemistry, 3-chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride has been used as a part of chromogenic detection systems. Fossati and Prencipe (2010) described its use in the enzymatic assay of uric acid in biological fluids (Fossati & Prencipe, 2010).
Environmental Impact Studies
- Sivey and Roberts (2012) assessed the reactivity of free chlorine constituents, like 3-chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride, toward aromatic ethers. This study is relevant for understanding the environmental impact of such compounds in water treatment processes (Sivey & Roberts, 2012).
Medicinal Chemistry
- While not directly involving 3-chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride, related research in medicinal chemistry by Falch et al. (1999) highlights the potential of similar compounds in the development of selective inhibitors for medical applications (Falch et al., 1999).
properties
IUPAC Name |
3-chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2O4S/c1-2-14-7-4-5(15(10,12)13)3-6(9)8(7)11/h3-4,11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFRASKSMWDHJER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)S(=O)(=O)Cl)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-ethoxy-4-hydroxybenzenesulfonyl chloride | |
CAS RN |
2247107-66-8 |
Source
|
| Record name | 3-chloro-5-ethoxy-4-hydroxybenzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(1-Cyano-1,2-dimethylpropyl)carbamoyl]ethyl 5,6-dichloropyridine-3-carboxylate](/img/structure/B2699615.png)
![4-methyl-3-nitro-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2699617.png)
![3-(4-chlorobenzyl)-6-((3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one](/img/structure/B2699619.png)
![N-[2-[4-(Furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]cyclohex-3-ene-1-carboxamide](/img/structure/B2699620.png)
![2-({[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-7-phenyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one](/img/structure/B2699621.png)
![7-methoxy-1H-pyrazolo[4,3-d]pyrimidine](/img/structure/B2699622.png)
![2-(4-chlorophenoxy)-1-(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)ethan-1-one](/img/structure/B2699625.png)
![N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide](/img/structure/B2699627.png)
![2-Methoxyethyl 8-methyl-4-oxo-6-(thiophen-2-yl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate](/img/structure/B2699632.png)
![(3-fluorophenyl)(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone](/img/structure/B2699633.png)
